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An essential component of quality assurance in analytical laboratories is participation in inter-

laboratory comparisons (ILCs) and proficiency tests (PTs).[1][2][3] These studies provide an

objective means for laboratories to assess their analytical performance against their peers and

a consensus value, ensuring the reliability and comparability of their results.[4][5] This guide

provides a summary of the results and methodologies for a hypothetical inter-laboratory

comparison focused on the analysis of Tecnazene residues in a potato matrix.

Tecnazene (1,2,4,5-tetrachloro-3-nitrobenzene) is a fungicide and potato sprout suppressant.

[6][7] Accurate determination of its residues is crucial for ensuring food safety and compliance

with regulatory limits.

Performance Evaluation of Participating
Laboratories
The performance of each participating laboratory was evaluated using z-scores, a statistical

measure that indicates how far and in what direction a result deviates from the consensus

mean of all participants.[4] A z-score between -2.0 and +2.0 is generally considered

satisfactory.[4] The assigned value for the proficiency test sample, determined by consensus of

the participants, was 0.85 mg/kg.

Table 1: Summary of Inter-laboratory Comparison Results for Tecnazene Residue Analysis
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Laboratory ID
Reported
Concentration
(mg/kg)

z-score Performance

Lab 01 0.88 0.35 Satisfactory

Lab 02 0.95 1.18 Satisfactory

Lab 03 0.75 -1.18 Satisfactory

Lab 04 1.05 2.35 Questionable

Lab 05 0.82 -0.35 Satisfactory

Lab 06 0.68 -2.00 Satisfactory

Lab 07 0.91 0.71 Satisfactory

Lab 08 1.12 3.18 Unsatisfactory

Lab 09 0.85 0.00 Satisfactory

Lab 10 0.79 -0.71 Satisfactory

Experimental Protocols
The following is a representative experimental protocol provided to the participating

laboratories for the analysis of Tecnazene residues in the potato test material.

1. Sample Preparation and Extraction (QuEChERS-based method)

Homogenization: A representative 10 g portion of the potato test material was homogenized.

Extraction: The homogenized sample was placed in a 50 mL centrifuge tube with 10 mL of

acetonitrile. The tube was shaken vigorously for 1 minute.

Salting Out: A mixture of 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g

disodium hydrogen citrate sesquihydrate was added to the tube. The tube was immediately

shaken for 1 minute and then centrifuged at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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An aliquot of the acetonitrile supernatant was transferred to a d-SPE tube containing a

suitable sorbent combination (e.g., PSA and C18) to remove matrix co-extractives.

The tube was vortexed for 30 seconds and then centrifuged at 10,000 rpm for 2 minutes.

3. Instrumental Analysis (Gas Chromatography-Mass Spectrometry - GC-MS)

Injection: 1 µL of the final extract was injected into the GC-MS system.

Gas Chromatograph (GC) Conditions:

Column: A suitable capillary column for pesticide analysis (e.g., HP-5ms).

Inlet Temperature: 250°C.

Oven Temperature Program: Initial temperature of 70°C, held for 2 minutes, then ramped

to 280°C at a rate of 10°C/min, and held for 5 minutes.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic Tecnazene ions.

Quantification: Quantification was performed using a matrix-matched calibration curve to

compensate for matrix effects.[8][9]

Experimental Workflow
The following diagram illustrates the key stages of the analytical workflow for Tecnazene
residue analysis in this inter-laboratory comparison.
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Caption: Experimental workflow for Tecnazene residue analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1682734?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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